Cas no 1065485-12-2 (3-[[(6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester)

• Product Name: 3-[[(6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester
• CAS No: 1065485-12-2
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 1003816
• PubChem ID: 45787249
• Update Time: 2025-08-05

3-[[(6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-[[(6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester
• tert-butyl 3-[[(6-chloropyridazin-3-yl)amino]methyl]piperidine-1-carboxylate
• 3-[(6-Chloro-pyridazin-3-ylamino)-methyl]-piperidine-1-carboxylic acid tert-butyl ester
• 1065485-12-2
• AKOS015941172
• 3-[(6-Chloro-pyridazin-3-ylaMino)-Methyl]-piperidine-1-carboxylic acid tert-butyl ester, 98+% C15H23ClN4O2, MW: 326.82
• 3-[(6-Chloro-pyridazin-3-ylamino)-methyl ]-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-{[(6-chloropyridazin-3-yl)amino]methyl}piperidine-1-carboxylate
• tert-Butyl3-(((6-chloropyridazin-3-yl)amino)methyl)piperidine-1-carboxylate
• tert-Butyl 3-(((6-chloropyridazin-3-yl)amino)methyl)piperidine-1-carboxylate
• DTXSID10671644
• DB-262046

• MDL： MFCD09607523
• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)20-8-4-5-11(10-20)9-17-13-7-6-12(16)18-19-13/h6-7,11H,4-5,8-10H2,1-3H3,(H,17,19)
• InChI Key： AEJYUYONEULFTC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 326.1509537g/mol
• Monoisotopic Mass: 326.1509537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.219

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 3-[[(6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester

Professional Introduction to Compound with CAS No. 1065485-12-2 and Product Name: *3-[[(*6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester*

The compound with the CAS number 1065485-12-2 and the product name 3-[[(*6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester* represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of multiple functional groups, including a pyridazine moiety and a piperidine ring, makes it a versatile scaffold for designing novel therapeutic agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of innovative drugs. The 6-chloro-3-pyridazinyl substituent in this compound is particularly noteworthy, as it introduces a unique electronic and steric environment that can influence the compound's interactions with biological targets. This feature has been extensively studied in the context of developing small-molecule inhibitors for various diseases.

The tert-butyl ester group at the end of the molecular chain serves as a protecting group, which is commonly employed in synthetic chemistry to shield reactive sites during multi-step synthesis. Once the protecting group is removed, the underlying carboxylic acid can be further functionalized, opening up avenues for derivatization into more complex molecules. This flexibility makes the compound an invaluable tool in medicinal chemistry laboratories.

Recent research has highlighted the importance of piperidine-based scaffolds in drug discovery. Piperidine derivatives are known for their favorable pharmacokinetic properties and their ability to modulate enzyme activity. The compound in question incorporates a piperidine ring linked to an amine-substituted methyl group, which can interact with biological targets through hydrogen bonding and other non-covalent interactions. These interactions are crucial for achieving high affinity and selectivity in drug design.

The pyridazine moiety is another key feature of this compound. Pyridazines have been widely used in medicinal chemistry due to their ability to enhance binding affinity and selectivity. The chloro substituent on the pyridazine ring further modulates its electronic properties, making it an attractive component for designing molecules with specific biological activities. For instance, studies have shown that pyridazine derivatives can exhibit inhibitory effects on various enzymes and receptors involved in metabolic diseases and cancer.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution, condensation reactions, and esterification. The use of modern synthetic techniques has allowed chemists to optimize reaction conditions, improving yield and purity. Advances in computational chemistry have also played a pivotal role in predicting the structural properties and reactivity of this compound, enabling researchers to design more efficient synthetic routes.

In terms of biological activity, preliminary studies have suggested that this compound may exhibit potent inhibitory effects on certain enzymes relevant to neurological disorders. The combination of the pyridazine, piperidine, and amine functionalities provides a rich framework for interaction with biological targets. Further investigation is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The development of novel drug candidates often involves iterative optimization processes, where structural modifications are made based on biological data. The compound with CAS number 1065485-12-2 serves as a valuable starting point for such investigations. By systematically altering functional groups or introducing new moieties, researchers can fine-tune the properties of the molecule to achieve desired pharmacological effects.

The use of high-throughput screening (HTS) techniques has accelerated the discovery process by allowing rapid testing of large libraries of compounds for biological activity. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, have also been instrumental in predicting how this compound might interact with its target proteins or enzymes.

In conclusion, the compound with CAS number 1065485-12-2 and product name *3-[[(*6-Chloro-3-pyridazinyl)amino]methyl]-1-piperidinecarboxylic acid tert-butyl ester* represents a promising candidate for further development in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for designing new therapeutic agents. Continued research efforts are warranted to fully explore its therapeutic potential and optimize its pharmacological properties.